N-(4-butoxyphenyl)-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxamide

• IUPAC Name: N-(4-butoxyphenyl)-4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H31N5O2/c1-3-4-15-29-19-9-7-18(8-10-19)23-22(28)27-13-11-26(12-14-27)21-16-20(17-5-6-17)24-25(21)2/h7-10,16-17H,3-6,11-15H2,1-2H3,(H,23,28)
• InChI Key: AZHOTJMOBACBLK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC(=NN3C)C4CC4
• Molecular Formula: C22H31N5O2
• Molecular Weight: 397.5 g/mol

Description

N-(4-butoxyphenyl)-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H31N5O2 and its molecular weight is 397.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and X-ray Structure Characterisation : A series of novel pyrazole carboxamide derivatives containing piperazine moiety was synthesized. Their structures were confirmed via IR, 1H NMR, HRMS spectroscopy, and X-ray crystal analysis, highlighting the structural diversity and complexity of these compounds (Hong-Shui Lv et al., 2013).

Potential Therapeutic Applications

• Imaging and Diagnostics : Synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide as a potential PET agent for imaging of IRAK4 enzyme in neuroinflammation demonstrates the application of such compounds in biomedical imaging and diagnostics, offering insights into neuroinflammatory processes (Xiaohong Wang et al., 2018).

• Antimicrobial and Antibacterial Activities : Synthesis, molecular docking studies, and in vitro antimicrobial evaluation of piperazine and triazolo-pyrazine derivatives revealed that these compounds exhibit antimicrobial activity against various bacterial and fungal strains. This study not only showcases the antimicrobial potential but also emphasizes the importance of molecular docking studies in predicting the activity of synthesized compounds (M. Patil et al., 2021).

Molecular Interaction and Enzyme Inhibition

• Enzyme Inhibition for Antibacterial Purposes : Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized and shown to inhibit bacterial biofilm formation and MurB enzyme, indicating their potential as antibacterial agents. These compounds were evaluated against different bacterial strains, showing promising antibacterial efficacies and biofilm inhibition activities, which are critical in addressing antibiotic resistance (Ahmed E. M. Mekky, S. Sanad, 2020).